Cas no 21225-19-4 (1-Butanaminium, N,N,N-tributyl-, phosphate (3:1))

• Product Name: 1-Butanaminium, N,N,N-tributyl-, phosphate (3:1)
• CAS No: 21225-19-4
• MF: C₄₈H₁₀₈N₃O₄P
• MW: 822.362596511841
• CID: 238845
• PubChem ID: 14048785
• Update Time: 2025-04-19

1-Butanaminium, N,N,N-tributyl-, phosphate (3:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, N,N,N-tributyl-, phosphate (3:1)
• tetrabutylazanium,phosphate
• Tris(N,N,N-tributylbutan-1-aminium) phosphate
• tetrabutylazanium;phosphate
• DTXSID50555055
• AKOS025311018
• 21225-19-4
• tetra-n-butylammonium dihydrogen phosphate

• Inchi： 1S/3C16H36N.H3O4P/c3*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-5(2,3)4/h3*5-16H2,1-4H3;(H3,1,2,3,4)/q3*+1;/p-3
• InChI Key： HGJMXJABQKRULV-UHFFFAOYSA-K
• SMILES： P(=O)([O-])([O-])[O-].[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 821.80834
• Monoisotopic Mass: 821.80774593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 56
• Rotatable Bond Count: 36
• Complexity: 153
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.25